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Cat. No.: B1355898 Get Quote

The journey of a drug molecule from a laboratory concept to a clinical therapeutic is

fundamentally governed by its physicochemical properties.[1] These intrinsic characteristics

dictate how a compound will behave in biological systems, influencing its absorption,

distribution, metabolism, and excretion (ADME), and ultimately, its efficacy and safety.[2] For

medicinal chemists and drug development professionals, a comprehensive understanding and

empirical characterization of these properties are not merely procedural; they are the

cornerstones of rational drug design and lead optimization.[3]

This guide provides a detailed technical overview of the core physicochemical properties of 2-
Piperazin-1-ylnicotinamide, a heterocyclic molecule incorporating both a nicotinamide

scaffold and a piperazine moiety. The presence of the piperazine ring is a common strategy in

medicinal chemistry to enhance aqueous solubility and introduce basic centers that can be

protonated at physiological pH, potentially improving pharmacokinetic profiles.[4] We will delve

into the theoretical importance of each key property, present available data, and provide robust,

field-proven experimental protocols for their empirical determination. The causality behind

experimental choices is emphasized to provide not just a methodology, but a framework for

critical scientific application.

Section 2: Molecular Identity and Structural
Attributes
A precise understanding of a compound's identity is the prerequisite for any further

characterization.
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Chemical Structure:

(A simplified 2D representation of 2-Piperazin-1-ylnicotinamide)

Table 1: Core Molecular Identifiers for 2-Piperazin-1-ylnicotinamide

Identifier Value Source

IUPAC Name
2-(Piperazin-1-yl)pyridine-3-

carboxamide
PubChem[5]

CAS Number 87394-64-7 ChemicalBook[6]

Molecular Formula C₁₀H₁₄N₄O PubChem[5]

Molecular Weight 206.24 g/mol PubChem[5]

Appearance Off-White Solid ChemicalBook[6]

Section 3: Core Physicochemical Properties:
Theoretical and Experimental Characterization
This section details the critical physicochemical parameters, their importance, and the

methodologies for their determination.

Table 2: Summary of Physicochemical Properties for 2-Piperazin-1-ylnicotinamide
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Property Value Type Source / Method

Melting Point (°C)
Data not available in

cited literature
Experimental Capillary Method[7]

Aqueous Solubility
Data not available in

cited literature
Experimental

Shake-Flask

Method[8][9]

pKa
Data not available in

cited literature
Experimental

Potentiometric

Titration[10][11]

Lipophilicity (XLogP3) -0.5 Computed PubChem[5]

Lipophilicity (LogP/D)
Data not available in

cited literature
Experimental

Shake-Flask

Method[12][13]

Melting Point (Mp)
A. Theoretical Basis & Importance The melting point is the temperature at which a substance

transitions from a solid to a liquid state. For a pure crystalline compound, this transition occurs

over a narrow temperature range. Its determination is a fundamental first step in

characterization, serving as a crucial indicator of purity.[14][15] Impurities typically depress the

melting point and broaden the melting range.[14] Furthermore, the melting point provides

insight into the strength of the crystal lattice, which can influence properties like solubility and

dissolution rate.

B. Experimental Protocol for Determination: Capillary Method This protocol outlines the use of

a modern digital melting point apparatus, a standard and reliable method.[7][16]

Step-by-Step Methodology:

Sample Preparation: Ensure the 2-Piperazin-1-ylnicotinamide sample is completely dry

and finely powdered. If necessary, gently crush the solid using a mortar and pestle.

Capillary Loading: Press the open end of a capillary tube into the powdered sample until a

small amount of solid (2-3 mm in height) is packed into the sealed end. Tap the tube gently to

ensure the sample is tightly packed.
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Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point

apparatus.[7]

Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid

determination by heating the sample quickly to establish a rough range.[14]

Precise Determination: Using a fresh sample, rapidly heat the apparatus to a temperature

approximately 15-20°C below the estimated melting point.

Slow Heating and Observation: Decrease the heating rate to 1-2°C per minute. This slow

rate is critical to allow the sample and thermometer to be in thermal equilibrium, ensuring an

accurate reading.

Recording the Range: Observe the sample through the viewing lens. Record the

temperature at which the first drop of liquid appears (T_start) and the temperature at which

the entire sample has melted into a clear liquid (T_end).[16]

Reporting: The melting point is reported as the range from T_start to T_end. For a pure

compound, this range should be narrow (0.5-2°C). Conduct at least two measurements to

ensure reproducibility.

C. Experimental Workflow Diagram

Preparation Measurement Reporting

Prepare Dry, Powdered Sample Pack Sample into Capillary Tube (2-3mm) Insert Capillary into Apparatus Rapid Heating to ~20°C below est. Mp Slow Heating (1-2°C/min) Observe & Record T_start and T_end Report Melting Point Range

Equilibration Phase Separation Quantification

Add Excess Solid to Buffer Agitate at Constant Temp (24-48h) Centrifuge / Filter to get Saturated Supernatant Dilute Supernatant Analyze Concentration (e.g., HPLC-UV) Calculate Solubility
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Calibrate pH Meter

Dissolve Sample in Water with 0.15M KCl

Adjust to pH ~2 with 0.1M HCl

Titrate with Incremental Additions of 0.1M NaOH

Record pH after each addition

Plot pH vs. Titrant Volume

Determine Inflection Points (Derivatives)

Calculate pKa values from Half-Equivalence Points

Preparation Partitioning Analysis

Pre-saturate n-Octanol and pH 7.4 Buffer Add Compound to Biphasic System Shake to Equilibrate Centrifuge to Separate Phases Sample Both Phases Quantify Concentration in Each Phase Calculate LogD = log( [C]oct / [C]aq )
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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